Cas no 7029-81-4 (2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1))

• Product Name: 2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1)
• CAS No: 7029-81-4
• MF: C₁₄H₂₂ClNO
• MW: 255.783583164215
• CID: 1743509
• PubChem ID: 201859
• Update Time: 2025-04-21

2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1)
• 2-phenyl-3-piperidin-1-ylpropan-1-ol,hydrochloride
• 1-Piperidinepropanol, beta-phenyl-, hydrochloride
• 2-Phenyl-3-(piperidin-1-yl)propan-1-ol--hydrogen chloride (1/1)
• 7029-81-4
• beta-Phenyl-1-piperidinepropanol hydrochloride
• DTXSID20990510

• Inchi： 1S/C14H21NO.ClH/c16-12-14(13-7-3-1-4-8-13)11-15-9-5-2-6-10-15;/h1,3-4,7-8,14,16H,2,5-6,9-12H2;1H
• InChI Key： IOZISCHKMSZWDZ-UHFFFAOYSA-N
• SMILES： Cl.OCC(C1C=CC=CC=1)CN1CCCCC1

Computed Properties

• Exact Mass: 255.13916
• Monoisotopic Mass: 255.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Boiling Point: 347.8°C at 760 mmHg
• Flash Point: 163°C
• PSA: 23.47